Cas no 1179483-93-2 (N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride)

• Product Name: N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride
• CAS No: 1179483-93-2
• MF: C₂₁H₂₄Cl₂N₆O
• MW: 447.360861778259
• CID: 5472464
• PubChem ID: 18584624
• Update Time: 2025-05-20

N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1179483-93-2
• 2-N-(3-chlorophenyl)-4-N-(4-ethoxyphenyl)-6-pyrrolidin-1-yl-1,3,5-triazine-2,4-diamine;hydrochloride
• F2798-0055
• N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride
• AKOS016396427

• Inchi： 1S/C21H23ClN6O.ClH/c1-2-29-18-10-8-16(9-11-18)23-19-25-20(24-17-7-5-6-15(22)14-17)27-21(26-19)28-12-3-4-13-28;/h5-11,14H,2-4,12-13H2,1H3,(H2,23,24,25,26,27);1H
• InChI Key： RIZLJAHWXVJXIV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1N=C(NC2C=CC(=CC=2)OCC)N=C(N=1)N1CCCC1.Cl

Computed Properties

• Exact Mass: 446.1388648g/mol
• Monoisotopic Mass: 446.1388648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

Comprehensive Analysis of N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179483-93-2)

The compound N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179483-93-2) is a highly specialized 1,3,5-triazine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a chlorophenyl and ethoxyphenyl substitution pattern, along with a pyrrolidin-1-yl group, makes it a subject of interest for researchers exploring novel therapeutic agents. This compound is often studied for its potential interactions with biological targets, particularly in the context of kinase inhibition and signal transduction modulation.

In recent years, the demand for triazine-based compounds has surged due to their versatility in drug discovery. N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride has garnered attention for its potential applications in oncology and immunology. Researchers are particularly interested in its structure-activity relationship (SAR), which could pave the way for the development of next-generation small-molecule inhibitors. The presence of both hydrophobic and hydrophilic moieties in its structure enhances its bioavailability, a critical factor in drug design.

The synthesis of CAS No. 1179483-93-2 involves multi-step organic reactions, including nucleophilic aromatic substitution and condensation processes. Its hydrochloride salt form improves solubility, making it more suitable for in vitro and in vivo studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its molecular structure. These methods ensure that the compound meets the stringent quality standards required for preclinical research.

One of the most frequently asked questions about N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride revolves around its stability under various conditions. Studies indicate that the compound remains stable at room temperature when stored in a dry, dark environment. However, prolonged exposure to moisture or extreme pH levels may lead to degradation, emphasizing the need for proper storage protocols. This stability profile is crucial for researchers planning long-term experiments.

Another hot topic in the scientific community is the potential of triazine derivatives to address drug resistance in therapeutic applications. CAS No. 1179483-93-2 is being evaluated for its ability to overcome resistance mechanisms in certain cell lines, a property that could make it a valuable tool in combating treatment-resistant diseases. Its multi-targeted action, combined with its low cytotoxicity at therapeutic doses, positions it as a promising candidate for further investigation.

From a commercial perspective, N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride is available in limited quantities, primarily for research purposes. Suppliers often highlight its high purity (>98%) and provide detailed certificates of analysis (CoA) to ensure transparency. Researchers are advised to verify the source and quality of the compound before purchasing, as impurities can significantly impact experimental outcomes.

In summary, CAS No. 1179483-93-2 represents a fascinating area of study in medicinal chemistry. Its unique structural features and potential biological activities make it a compound worth watching in the coming years. As research progresses, we can expect to see more publications exploring its mechanisms of action and therapeutic potential, further solidifying its place in the scientific landscape.